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Compound of Interest

Compound Name: Obatoclax Mesylate

Cat. No.: B15560850

Introduction

Obatoclax Mesylate (also known as GX15-070) is a potent, small-molecule pan-inhibitor of the
B-cell lymphoma 2 (Bcl-2) family of anti-apoptotic proteins.[1][2] By binding to the BH3-binding
groove of proteins such as Bcl-2, Bcl-xL, and Mcl-1, Obatoclax Mesylate disrupts their ability
to sequester pro-apoptotic proteins like Bak and Bim, thereby promoting apoptosis in cancer
cells.[1][3] This mechanism of action makes it a valuable tool for investigating the role of
apoptosis in various cancer models. These application notes provide detailed protocols for the
solubilization and preparation of Obatoclax Mesylate in DMSO for use in cell culture
experiments.

Quantitative Data Summary

The following tables summarize the key quantitative data for Obatoclax Mesylate based on
available information.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Weight 413.5 g/mol [1114]
Formula C20H19N30 - CH403S [1]
Appearance Crystalline solid [4]
Storage -20°C [11[4]1[5]
Stability > 4 years (as solid) [4]
Table 2: Solubility in DMSO
Solubility (mg/mL) Solubility (mM) Notes Source
>20.7 >10 [1]
50 [5][6]
11 ~26.6 [4]
83 200,73 Use fresh, moisture- o
free DMSO.
125 3023 Ultrasonic may be 2]

needed.

Table 3: Recommended Concentrations for Cell Culture
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Concentration Type Range Cell Lines Source
Stock Solution 5mM-10 mM General Use [718]
Working
) 50 nM - 450 nM Oral Cancer Cells [2]
Concentration
Working General Cell
_ 100 nM - 200 nM [1]
Concentration Treatment
ICso 31.7 nM KARPAS-45 [7]
ICso 355 nM SK-MEL-30 [7]
ICs0 356 nM NALM-6 [7]
Colorectal Cancer
ICso 25.85 nM - 40.69 nM Cells (HCT116, HT- [2]
29, LoVo)
Multiple Myeloma
ICso 52 nM - 1100 nM [7]

(MM) cell lines

Experimental Protocols

Preparation of Obatoclax Mesylate Stock Solution (10
mM in DMSO)

Materials:

e Obatoclax Mesylate powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

e \Vortex mixer

 Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol:

Pre-warm Obatoclax Mesylate: Allow the vial of Obatoclax Mesylate powder to equilibrate
to room temperature before opening to prevent condensation.

Calculate Required Volumes: To prepare a 10 mM stock solution, use the following
calculation:

o Volume of DMSO (uL) = (Mass of Obatoclax Mesylate (mg) / 413.5 g/mol ) * 100,000

Dissolution:

o Aseptically add the calculated volume of anhydrous DMSO to the vial containing the
Obatoclax Mesylate powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Enhancing Solubility (if necessary): If the compound does not fully dissolve, the following
steps can be taken:

o Warm the solution at 37°C for 10-15 minutes.[1]

o Briefly sonicate the solution in an ultrasonic bath.[1][2]

Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for long-term storage. Stock solutions are stable for several
months at this temperature.[1]

Preparation of Working Solutions for Cell Culture

Materials:

10 mM Obatoclax Mesylate stock solution in DMSO

Sterile cell culture medium appropriate for your cell line
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 Sterile microcentrifuge tubes
o Pipettes and sterile tips
Protocol:

e Thaw Stock Solution: Thaw an aliquot of the 10 mM Obatoclax Mesylate stock solution at
room temperature.

 Intermediate Dilution (Recommended): To avoid precipitation and ensure accurate final
concentrations, it is recommended to perform an intermediate dilution. For example, prepare
a 1 mM intermediate solution by diluting the 10 mM stock 1:10 in sterile DMSO or cell culture
medium.

 Final Dilution:
o Determine the final desired working concentration for your experiment (e.g., 100 nM).

o Calculate the volume of the stock or intermediate solution needed to achieve the final
concentration in your total volume of cell culture medium. For example, to prepare 1 mL of
100 nM working solution from a 1 mM intermediate stock, add 0.1 pL of the 1 mM stock to
999.9 L of cell culture medium.

o Important: Add the Obatoclax Mesylate solution to the cell culture medium and mix
immediately by gentle pipetting or swirling to ensure homogeneity and prevent
precipitation. The final concentration of DMSO in the cell culture medium should be kept
low (typically < 0.5%) to avoid solvent-induced cytotoxicity.

o Cell Treatment: Add the freshly prepared working solution to your cell cultures and incubate
for the desired duration.

Visualizations
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Workflow for Obatoclax Mesylate Preparation
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Obatoclax Mesylate Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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